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Compound of Interest

Compound Name: IBS008738
Cat. No.: B15542812
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling,
storage, and disposal of IBS008738, a TAZ activator. The following procedural guidance is
designed to ensure the safe and effective use of this compound in a laboratory setting.

Product Identification and Properties

IBS008738 is a benzoylimidazole derivative that functions as a potent activator of the
Transcriptional co-activator with PDZ-binding motif (TAZ). It is utilized in research to stabilize
TAZ, increase its unphosphorylated levels, and enhance TAZ-dependent gene transcription.

Physical and Chemical Properties
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Property Value

CAS Number 385425-03-6

Molecular Formula C22H22N402

Molecular Weight 374.44 g/mol

Appearance Yellow solid

Solubility Soluble in DMSO (50 mg/mL)

Storage Temperature

-20°C

Hazard Identification and Safety Precautions

According to supplier information, IBS008738 is not classified as a hazardous substance under
Regulation (EC) No. 1907/2006 (REACH), and therefore a formal Safety Data Sheet (SDS) is
not required.[1] However, as with any chemical compound used in research, it is essential to

adhere to good laboratory practices and take appropriate safety precautions.

Personal Protective Equipment (PPE)

Standard laboratory PPE should be worn at all times when handling IBS008738 to minimize

exposure, even in the absence of a formal hazard classification.

Equipment

Specification

Eye Protection

Chemical safety goggles or glasses.

Hand Protection

Nitrile or other suitable chemical-resistant

gloves.

Body Protection

Laboratory coat.

Respiratory Protection

Not generally required under normal use with
adequate ventilation. If creating aerosols or

dust, use a certified respirator.

Handling and Storage Protocols
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Adherence to proper handling and storage protocols is critical for maintaining the integrity of
the compound and ensuring a safe laboratory environment.

Receiving and Storage

Upon receipt, verify the integrity of the packaging. The compound should be stored at -20°C in
a tightly sealed container.

Preparation of Solutions

o Work in a well-ventilated area, preferably a chemical fume hood, when preparing stock
solutions.

» To prepare a solution, slowly add the solvent (e.g., DMSO) to the solid compound to avoid
splashing.

o Ensure the container is appropriate for the solvent and is clearly labeled with the compound
name, concentration, solvent, and date of preparation.

General Handling

¢ Avoid direct contact with skin and eyes.

e Prevent the formation of dust and aerosols.

» Do not eat, drink, or smoke in areas where the chemical is handled.
» Wash hands thoroughly after handling.

Disposal Plan

Dispose of IBS008738 and its containers in accordance with local, state, and federal
regulations. As it is not classified as hazardous, general guidelines for non-hazardous chemical
waste can be followed.

e Unused Solid Compound: Collect in a designated, sealed container for chemical waste.

o Solutions: Collect in a suitable, sealed container for liquid chemical waste. Do not pour down
the drain unless permitted by local regulations.
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o Contaminated Materials: Items such as pipette tips, tubes, and gloves that are contaminated
with the compound should be placed in a designated chemical waste container.

Experimental Workflows and Diagrams
Safe Handling Workflow

The following diagram outlines the key steps for safely handling IBS008738 from receipt to

disposal.
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Caption: Workflow for Safe Handling of IBS008738.
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Simplified TAZ Activation Pathway

IBS008738 acts as a TAZ activator. The simplified signaling pathway below illustrates its

mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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